1,3-Dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one

• IUPAC Name: 1,3-dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one
• InChI: InChI=1S/C43H66N2O4Si2/c1-9-51(10-2,11-3)49-40(30-22-15-23-31-47-34-38-28-20-14-21-29-38)41-39(35-48-50(7,8)43(4,5)6)44(32-36-24-16-12-17-25-36)42(46)45(41)33-37-26-18-13-19-27-37/h12-14,16-21,24-29,39-41H,9-11,15,22-23,30-35H2,1-8H3
• InChI Key: HWHRFDRXRCBUIC-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)OC(CCCCCOCC1=CC=CC=C1)C2C(N(C(=O)N2CC3=CC=CC=C3)CC4=CC=CC=C4)CO[Si](C)(C)C(C)(C)C
• Molecular Formula: C43H66N2O4Si2
• Molecular Weight: 731.2 g/mol
• CAS No.: 1796929-74-2

Description

1,3-Dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one is a highly substituted imidazolidin-2-one derivative. Its structure features:

• A tert-butyl(dimethyl)silyl (TBS) oxymethyl group at position 4, a common protecting group that increases lipophilicity and metabolic stability .
• A hexyl chain at position 5 modified with a phenylmethoxy group and a triethylsilyloxy (TES) group, contributing to conformational flexibility and steric hindrance.

This compound’s complexity suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring extended hydrophobic interactions.

Biological Activity

1,3-Dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one is a complex organic compound with significant potential in medicinal chemistry. Its intricate structure contributes to various biological activities, making it a subject of interest in pharmacological research.

Chemical Structure and Properties

The compound's molecular formula is $C_{26}H_{36}N_{2}O_{2}Si$ with a molecular weight of approximately 468.73 g/mol. It features multiple functional groups, including silyl ethers, which enhance its stability and solubility in organic solvents.

Property	Value
Molecular Formula	C26H36N2O2Si
Molecular Weight	468.73 g/mol
LogP	5.87
Polar Surface Area	58.08 Ų

Biological Activity

The biological activity of this compound is primarily attributed to its interaction with various biological targets, particularly in the realm of cancer therapy and metabolic regulation.

Anticancer Properties

Research indicates that compounds with similar structural motifs exhibit significant anticancer activity. For instance, studies have shown that imidazolidinone derivatives can induce apoptosis in cancer cells through various mechanisms, including the modulation of cell cycle progression and the activation of apoptotic pathways.

The proposed mechanisms by which this compound exerts its effects include:

• Inhibition of Cell Proliferation : The compound may inhibit key enzymes involved in cell division.
• Induction of Apoptosis : Activation of caspases has been observed in related compounds, suggesting a potential pathway for inducing programmed cell death.
• Antioxidant Activity : Similar compounds have shown to scavenge free radicals, thereby reducing oxidative stress in cells.

Case Studies

• Case Study on Anticancer Efficacy :
  A study examining derivatives of imidazolidinones reported that compounds similar to 1,3-Dibenzyl-4-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(6-phenylmethoxy-1-triethylsilyloxyhexyl)imidazolidin-2-one demonstrated significant cytotoxicity against various cancer cell lines, including breast and lung cancer cells. The study utilized MTT assays to quantify cell viability post-treatment.
• Metabolic Regulation :
  Another research effort highlighted the potential of silyl ether-containing compounds in modulating metabolic pathways related to insulin sensitivity and glucose metabolism. This suggests a dual role in both cancer therapy and metabolic disease management.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents	Molecular Weight (g/mol)	Key Features	Reference
Target Compound	1,3-dibenzyl; C4-TBS oxymethyl; C5-hexyl (phenylmethoxy/TES)	~800 (estimated)	High lipophilicity due to silyl groups; steric complexity	-
2-ethyl-5-tert-butyl-4-imidazolyl	C2-ethyl; C5-tert-butyl	125.22	Simpler structure; lower steric bulk
(2S,5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one	C2-tert-butyl; C5-benzyl	286.41	Chiral centers; moderate lipophilicity
5-(1,3-benzodioxol-5-ylmethylene)-3-[(2,6-dimethylmorpholino)methyl]-2-thioxoimidazolidin-4-one	Benzodioxolyl; morpholino; thioxo	375.44	Polar moieties; potential hydrogen bonding

Physicochemical Properties

• Lipophilicity : The TBS and TES groups significantly increase logP compared to simpler analogues like 2-ethyl-5-tert-butyl-4-imidazolyl (logP ~2.5 estimated) .
• Solubility : Bulky silyl groups reduce aqueous solubility, necessitating formulation strategies (e.g., co-solvents) for in vitro testing.